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Compound of Interest

Compound Name: Phenethyl lactate

CAS No.: 155449-46-0

Cat. No.: B120143

Get Quote

CAS: 10138-63-3 | Formula: C₁₁H₁₄O₃ | M.W.: 194.23 g/mol

Part 1: Executive Summary & Molecular Architecture
Phenethyl lactate (2-phenylethyl 2-hydroxypropanoate) represents a class of "soft" lipophilic

esters combining the floral aromaticity of phenethyl alcohol with the biocompatibility of lactic

acid. While widely recognized in the flavor and fragrance industry for its mild, rose-like olfactory

profile, its potential as a permeation enhancer and solvating agent in transdermal drug delivery

systems (TDDS) is under-explored.

This guide addresses the scarcity of high-fidelity thermophysical data by providing a

consolidated property profile and, crucially, a set of self-validating experimental protocols for

verifying these metrics in-house.

Synthetic Pathway & Purity Implications
Commercial phenethyl lactate is often synthesized via Fischer esterification, which can leave

trace acidic catalysts. However, for pharmaceutical applications, enzymatic synthesis (lipase-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b120143#bc-rfq
https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#technical-monograph-thermophysical-characterization-of-phenethyl-lactate
https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#technical-monograph-thermophysical-characterization-of-phenethyl-lactate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


mediated) is preferred to minimize by-products and preserve optical purity (if using chiral lactic

acid).

Diagram 1: Enzymatic Synthesis & Hydrolysis Pathway This pathway highlights the reversible

nature of the synthesis, critical for understanding stability in aqueous formulations.

Phenethyl Alcohol
(Lipophilic)

Lipase-Substrate
Complex

Adsorption

Lactic Acid
(Hydrophilic)

Adsorption

Phenethyl Lactate
(Amphiphilic Ester)Esterification

(-H2O)

Water
(By-product)

Hydrolysis
(+H2O)

Click to download full resolution via product page

Caption: Lipase-mediated esterification of phenethyl alcohol and lactic acid. Green arrow

indicates synthesis; red dotted line indicates potential hydrolysis in aqueous media.

Part 2: Thermophysical Property Profile
The following data aggregates multiple industrial sources. Note the "Solid/Liquid" duality;

Phenethyl lactate often exists as a supercooled liquid near room temperature despite a

melting point above 50°C.

Thermodynamic & Transport Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body-img#technical-monograph-thermophysical-characterization-of-phenethyl-lactate
https://www.benchchem.com/product/b120143/docs?utm_src=pdf-body#technical-monograph-thermophysical-characterization-of-phenethyl-lactate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Range Unit Conditions Confidence

Physical State
Solid

(Crystalline)
- @ 25°C (Pure) High

Melting Point 55.0 °C 1 atm Medium

Boiling Point 355 - 356 °C 760 mmHg High

Density 1.124 g/cm³
@ 25°C

(Supercooled)
Medium

Refractive Index 1.503 - 1.505 nD @ 20°C High

Vapor Pressure 7.4 × 10⁻⁵ mmHg @ 25°C (Est) Low (Est)

Flash Point > 140 °C Closed Cup High

LogP (o/w) 1.26 -

Partition Coeff.[1]

[2][3][4][5][6][7]

[8][9][10]

Medium (Est)

Scientist’s Note on Viscosity: Specific viscosity data for Phenethyl lactate is absent in open

literature. Based on its molecular weight and hydroxyl functionality (hydrogen bonding

capability), it is predicted to exhibit Newtonian behavior with a viscosity significantly higher than

its parent alcohol (Phenethyl alcohol, η ≈ 7-10 mPa·s) but lower than pure lactic acid. Expect

values in the range of 20–50 mPa·s at 60°C (just above melting point).

Part 3: Experimental Protocols for Characterization
As precise data is niche, you must validate the material yourself. The following protocols are

designed to be self-validating, meaning they include internal checks to ensure data integrity.

Protocol A: Phase Transition Analysis (DSC)
Purpose: To determine the exact melting point and enthalpy of fusion, distinguishing between

amorphous (glassy) and crystalline states.

Preparation: Hermetically seal 2–5 mg of Phenethyl lactate in an aluminum pan.

Cycle:
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Equilibrate at -40°C.

Ramp 1: Heat to 80°C at 10°C/min (Erases thermal history).

Cool: Return to -40°C at 5°C/min.

Ramp 2: Heat to 80°C at 10°C/min (Measurement run).

Validation: The onset of the endothermic peak in Ramp 2 is the melting point (

). If Ramp 1 shows a shift compared to Ramp 2, the sample likely contained moisture or
solvent residues.

Success Criteria: Sharp endotherm peak width (<2°C) indicates high purity (>98%).

Protocol B: Temperature-Dependent Density & Viscosity
Purpose: To generate a fluid property curve for process engineering (pumping/mixing).

Diagram 2: Characterization Logic Flow Use this decision tree to select the correct rheological

method based on the sample's thermal state.
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Caption: Decision matrix for rheological characterization. Supercooled liquids require careful

handling to prevent shear-induced crystallization.

Step-by-Step Methodology:

Instrument: Anton Paar SVM or equivalent (combined density/viscosity meter).

Temperature Sweep: Set range from 60°C down to 20°C in 5°C decrements.

Why cooling? It is easier to measure the melt and observe supercooling than to heat a

solid in a viscometer.

Data Fitting: Fit the resulting density (
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) data to a linear equation:

Fit viscosity (

) to the Arrhenius-Andrade equation:

Self-Validation: If the viscosity spikes suddenly during cooling, crystallization has occurred.

Discard data below this point.

Part 4: Applications in Formulation
Understanding the thermophysical profile allows for rational formulation design:

Solvent Power: With a LogP of ~1.26, Phenethyl lactate sits in the "goldilocks" zone for

transdermal delivery—lipophilic enough to penetrate the stratum corneum, but polar enough

(hydroxyl group) to solvate hydrophilic actives.

Thermal Stability: The high boiling point (>350°C) makes it an excellent fixative for volatile

fragrances or a plasticizer for polymer films that require high-temperature processing.

Handling: Formulators must be aware of the 55°C melting point. Bulk storage should be

heated (trace heating) to prevent solidification in transfer lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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